Cas no 2764014-95-9 ((9H-fluoren-9-yl)methyl N-(5-bromo-3-hydroxypyridin-2-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(5-bromo-3-hydroxypyridin-2-yl)carbamate
• CAS No: 2764014-95-9
• MF: C₂₀H₁₅BrN₂O₃
• MW: 411.248704195023
• CID: 5791620
• PubChem ID: 165989942
• Update Time: 2025-06-14

(9H-fluoren-9-yl)methyl N-(5-bromo-3-hydroxypyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-(5-bromo-3-hydroxypyridin-2-yl)carbamate
• EN300-37386883
• 2764014-95-9

• Inchi： 1S/C20H15BrN2O3/c21-12-9-18(24)19(22-10-12)23-20(25)26-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17,24H,11H2,(H,22,23,25)
• InChI Key： BUMFGQYZGZQNFK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 410.02660g/mol
• Monoisotopic Mass: 410.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 71.4Ų

Additional information on (9H-fluoren-9-yl)methyl N-(5-bromo-3-hydroxypyridin-2-yl)carbamate

Research Briefing on (9H-fluoren-9-yl)methyl N-(5-bromo-3-hydroxypyridin-2-yl)carbamate (CAS: 2764014-95-9)

This research briefing provides an in-depth analysis of the latest advancements related to the chemical compound (9H-fluoren-9-yl)methyl N-(5-bromo-3-hydroxypyridin-2-yl)carbamate (CAS: 2764014-95-9). The compound, a derivative of fluorenylmethyloxycarbonyl (Fmoc) and brominated hydroxypyridine, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the Fmoc protecting group and the brominated hydroxypyridine moiety, make it a versatile building block for the construction of complex molecular architectures. Researchers have exploited these properties to develop targeted therapies for various diseases, including cancer and infectious diseases.

One of the most notable applications of (9H-fluoren-9-yl)methyl N-(5-bromo-3-hydroxypyridin-2-yl)carbamate is in the field of peptide synthesis. The Fmoc group is widely used as a protecting group for amino acids during solid-phase peptide synthesis (SPPS). The brominated hydroxypyridine moiety, on the other hand, offers opportunities for further functionalization through cross-coupling reactions, enabling the introduction of diverse pharmacophores into peptide-based therapeutics.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the development of kinase inhibitors. By incorporating the brominated hydroxypyridine scaffold into the inhibitor design, they achieved enhanced selectivity and potency against specific kinase targets. The study also revealed that the compound's stability under physiological conditions makes it a promising candidate for in vivo applications.

Another area of research focuses on the compound's potential as a fluorescent probe. The Fmoc group is known for its fluorescent properties, and the brominated hydroxypyridine moiety can serve as a reactive handle for conjugation with biomolecules. This dual functionality has been leveraged to develop probes for imaging and diagnostics, particularly in the context of cancer cell detection and tracking.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of (9H-fluoren-9-yl)methyl N-(5-bromo-3-hydroxypyridin-2-yl)carbamate. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as exploring greener alternatives to traditional organic solvents. These advancements are critical for ensuring the compound's viability in industrial-scale pharmaceutical production.

In conclusion, (9H-fluoren-9-yl)methyl N-(5-bromo-3-hydroxypyridin-2-yl)carbamate represents a valuable tool in chemical biology and drug discovery. Its multifunctional nature and adaptability to various synthetic strategies underscore its potential to drive innovation in the development of next-generation therapeutics. Continued research into its applications and optimization of its synthesis will be essential for unlocking its full potential in the pharmaceutical industry.